Cas no 56183-20-1 (5-methoxytetraphene)
5-methoxytetraphene structure
Product Name:5-methoxytetraphene
CAS No:56183-20-1
MF:C19H14O
MW:258.313865184784
CID:1597391
PubChem ID:41775
Update Time:2025-04-21
5-methoxytetraphene Chemical and Physical Properties
Names and Identifiers
-
- 5-methoxytetraphene
- 5-methoxybenzo[a]anthracene
- BENZ(a)ANTHRACENE, 5-METHOXY-
- 5-Methoxybenz(a)anthracene
- 56183-20-1
- BRN 1977802
- DTXSID00204728
- 3-Methoxy-1,2-benzanthracene
-
- Inchi: 1S/C19H14O/c1-20-19-12-15-10-13-6-2-3-7-14(13)11-18(15)16-8-4-5-9-17(16)19/h2-12H,1H3
- InChI Key: WNBLRQQLYZGZRI-UHFFFAOYSA-N
- SMILES: O(C)C1=CC2=CC3C=CC=CC=3C=C2C2C=CC=CC=21
Computed Properties
- Exact Mass: 258.10452
- Monoisotopic Mass: 258.104465066g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 20
- Rotatable Bond Count: 1
- Complexity: 339
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.6
- Topological Polar Surface Area: 9.2Ų
Experimental Properties
- PSA: 9.23
5-methoxytetraphene Related Literature
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Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
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Camelia Henríquez,Edwin Palacio,Víctor Cerdà Anal. Methods, 2014,6, 8494-8504
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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